molecular formula C17H13ClFN3O B1671545 Epoxiconazole CAS No. 133855-98-8

Epoxiconazole

Cat. No. B1671545
CAS RN: 133855-98-8
M. Wt: 329.8 g/mol
InChI Key: ZMYFCFLJBGAQRS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Epoxiconazole is a fungicide active ingredient from the class of azoles developed to protect crops . It inhibits the metabolism of fungi cells infesting useful plants, thereby preventing the growth of the mycelia (fungal cells) . It also limits the production of conidia (mitospores) .


Synthesis Analysis

This compound is synthesized through a series of reactions including addition, epoxidation, reduction, and nucleophilic substitution . The raw materials used in the synthesis include fluorophenylethanal and o-chlorobenzaldehyde . The reaction mechanism and process safety for epoxidation were investigated in a study .


Molecular Structure Analysis

The molecular formula of this compound is C17H13ClFN3O . The IUPAC name is (2RS,3SR)-1-[3-(2-chlorophenyl)-2,3-epoxy-2-(4-fluorophenyl)propyl]-1H-1,2,4-triazole .


Chemical Reactions Analysis

The thermal decomposition kinetics of this compound have been studied . The decomposition reaction of this compound is a complex two-step parallel reaction and possesses an autocatalytic effect .


Physical And Chemical Properties Analysis

This compound has a density of 1.374 g/cm^3 and a melting point of 134 °C . Its water solubility is 8.42 ppm at 20°C .

Scientific Research Applications

Human and Ecological Risk Assessment

Epoxiconazole, a widely used azole fungicide, has been the subject of comprehensive risk assessments to evaluate its potential toxicity to humans and the environment. A critical analysis focusing on the relative sensitivity of endocrine and non-endocrine endpoints concluded that conventional risk assessments, which consider anticipated exposure levels, are protective of both human and ecological health. The analysis found a significant margin of safety for reproductive effects observed in laboratory rodent studies and identified the aquatic plant Lemna (duckweed) as the most sensitive ecological species. This study emphasizes that endocrine disruption is not the most sensitive endpoint for humans and wildlife, supporting the continued use of this compound under conventional risk assessment frameworks (Chambers et al., 2014).

Pesticide Use and Mycotoxin Production

The application of this compound and other fungicides in agriculture has raised questions about their impact on mycotoxin production by Fusarium and Aspergillus phytopathogens. Research into the efficacy of fungicides against these pathogens and their influence on mycotoxin production has yielded mixed results. In some cases, sub-lethal doses of fungicides, including this compound, have been found to increase mycotoxin production from Fusarium species. This complex relationship underscores the need for a nuanced approach to fungicide use, considering not only the control of phytopathogens but also the potential for unintended consequences on mycotoxin levels in crops (D'Mello et al., 1998).

Mechanism of Action

Target of Action

Epoxiconazole primarily targets the cytochrome P450-mediated C14-demethylase (CYP51) enzyme in fungi . This enzyme plays a crucial role in the biosynthesis of ergosterol, a vital component of the fungal cell membrane .

Mode of Action

This compound acts by inhibiting the biosynthesis of ergosterol . By blocking the CYP51 enzyme, it prevents the production of new fungal spores and disrupts the function of existing fungal cells . This inhibition leads to an accumulation of methylated sterols in the fungal membrane, impairing its function .

Biochemical Pathways

This compound’s action affects the ergosterol biosynthesis pathway in fungi, leading to an accumulation of methylated sterols . This accumulation disrupts the integrity and function of the fungal cell membrane, leading to cell death .

Pharmacokinetics

This compound exhibits good oral bioavailability and is envisaged to penetrate the blood-brain barrier . It can interact with P-glycoprotein and hepatic cytochromes . It’s important to note that this compound and triadimenol are predicted to have the highest potentials of producing numerous harmful effects on humans and their use should be avoided or limited .

Result of Action

The action of this compound leads to a variety of molecular and cellular effects. In non-target organisms like rats, exposure to this compound has been shown to induce oxidative stress, genotoxicity, and biochemical and histopathological modifications in the liver and kidneys . It enhances hepatic and renal lipid peroxidation, increases the level of protein oxidation, and induces DNA damage . It also disrupts the activities of antioxidant enzymes and leads to a marked deregulation of liver and kidney functions .

Action Environment

Environmental factors can influence the action of this compound. For instance, in marine diatoms, the nutrient level, light photoperiod, and cell age can change the sensitivity to this compound . Furthermore, this compound is very persistent in soil and aquatic sediment, which could lead to its accumulation and potential risk from runoff on coastal ecosystems located close to agricultural areas .

Safety and Hazards

Epoxiconazole is classified as Carcinogenicity Category 2, Reproductive toxicity Category 1B, and Long-term (chronic) aquatic hazard Category 2 . It is suspected of causing cancer, may damage fertility or the unborn child, and is toxic to aquatic life with long-lasting effects .

properties

IUPAC Name

1-[[(2S,3R)-3-(2-chlorophenyl)-2-(4-fluorophenyl)oxiran-2-yl]methyl]-1,2,4-triazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H13ClFN3O/c18-15-4-2-1-3-14(15)16-17(23-16,9-22-11-20-10-21-22)12-5-7-13(19)8-6-12/h1-8,10-11,16H,9H2/t16-,17-/m1/s1
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ZMYFCFLJBGAQRS-IAGOWNOFSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C(=C1)C2C(O2)(CN3C=NC=N3)C4=CC=C(C=C4)F)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C(=C1)[C@@H]2[C@@](O2)(CN3C=NC=N3)C4=CC=C(C=C4)F)Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H13ClFN3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID1040372, DTXSID40891575
Record name Epoxiconazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID1040372
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-{[(2R,3S)-3-(2-Chlorophenyl)-2-(4-fluorophenyl)oxiran-2-yl]methyl}-1H-1,2,4-triazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40891575
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

329.8 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Solid; [Merck Index]
Record name Epoxiconazole
Source Haz-Map, Information on Hazardous Chemicals and Occupational Diseases
URL https://haz-map.com/Agents/21397
Description Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents.
Explanation Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission.

Vapor Pressure

0.00000045 [mmHg]
Record name Epoxiconazole
Source Haz-Map, Information on Hazardous Chemicals and Occupational Diseases
URL https://haz-map.com/Agents/21397
Description Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents.
Explanation Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission.

CAS RN

133855-98-8, 476648-91-6
Record name Epoxiconazole
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=133855-98-8
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name Epoxiconazole [ISO]
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0133855988
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name Epoxiconazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID1040372
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-{[(2R,3S)-3-(2-Chlorophenyl)-2-(4-fluorophenyl)oxiran-2-yl]methyl}-1H-1,2,4-triazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID40891575
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name (2RS,3RS)-3-(2-chlorophenyl)-2-(4-fluorophenyl)-[(1H-1,2,4-triazol-1-yl)methyl]oxirane
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.100.840
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name 1H-1,2,4-Triazole, 1-[[(2R,3S)-3-(2-chlorophenyl)-2-(4-fluorophenyl)-2-oxiranyl]methyl]-, rel
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.126.863
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name EPOXICONAZOLE
Source FDA Global Substance Registration System (GSRS)
URL https://gsrs.ncats.nih.gov/ginas/app/beta/substances/U80T84L776
Description The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions.
Explanation Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Epoxiconazole
Reactant of Route 2
Reactant of Route 2
Epoxiconazole
Reactant of Route 3
Reactant of Route 3
Epoxiconazole
Reactant of Route 4
Epoxiconazole
Reactant of Route 5
Epoxiconazole
Reactant of Route 6
Epoxiconazole

Q & A

A: Epoxiconazole is a demethylation inhibitor (DMI) fungicide. It specifically targets the cytochrome P450 enzyme 14α-demethylase (CYP51) in fungi. [, ] This enzyme is crucial for the biosynthesis of ergosterol, a vital component of fungal cell membranes. [] By inhibiting CYP51, this compound disrupts ergosterol production, ultimately leading to fungal cell death. [, ]

ANone: Yes, inhibiting CYP51 can trigger various downstream effects in fungi. These include:

  • Abnormal fungal growth: Disruption of ergosterol synthesis affects fungal cell membrane integrity and function, resulting in abnormal growth patterns. []
  • Reduced sporulation: The production of spores, essential for fungal reproduction and dispersal, can be significantly hindered. [, ]
  • Impaired mycelial growth: this compound can effectively inhibit the growth of fungal mycelia, the vegetative part of the fungus. [, ]
  • Induction of cell death: Ultimately, the disruption of vital cellular processes leads to fungal cell death. []

ANone: While the provided research papers do not delve into detailed spectroscopic data, this compound possesses the following structural characteristics:

  • Molecular formula: C15H17ClN2O2 []
  • Molecular weight: 292.75 g/mol []

ANone: this compound exhibits varying stability depending on the environmental matrix:

  • Water: In aquatic environments, this compound degrades relatively slowly. Its photolysis (degradation by light) is influenced by factors like water type (river water vs. seawater) and the presence of nitrates, humic acids, and particulate matter. []
  • Soil: this compound degradation in soil is also relatively slow, with half-lives ranging from 10 to 30 days. Factors like soil type and microbial activity influence its degradation rate. [, ]
  • Plants: On treated plants, this compound exhibits a faster degradation rate compared to soil, with half-lives ranging from 3.5 to 8.4 days. []

ANone: The research papers focus on this compound's fungicidal properties and its behavior in biological and environmental systems. Information regarding its catalytic properties and applications is not provided.

A: While specific structural modifications are not extensively discussed in the provided papers, it's important to note that this compound belongs to the triazole class of fungicides. [] Triazoles, in general, exert their activity through the presence of the triazole ring, which interacts with the iron atom in the heme group of CYP51. [] Modifications to the triazole ring or other parts of the molecule can impact:

  • Binding affinity: Alterations can affect how strongly this compound binds to its target enzyme, influencing its potency. []
  • Spectrum of activity: Changes to the structure may alter the range of fungal species this compound can effectively target. []
  • Metabolic stability: Modifications can impact the compound's susceptibility to degradation within the target organism or the environment. []

ANone: this compound is commercially available in several formulations:

  • Suspension concentrate (SC): [, , ]
  • Water dispersible granules (WG): []
  • Emulsifiable concentrate (EC): []

ANone: MRLs vary by region and crop:

  • European Union: 0.1 mg/kg in rice []
  • China: 0.5 mg/kg in rice and 0.05 mg/kg in wheat grains [, ]

A: this compound degrades relatively slowly in the environment, with photolysis being the main degradation pathway in water. [] Its persistence raises concerns about:

  • Bioaccumulation: this compound can accumulate in organisms like Tubifex (aquatic worms), potentially impacting food webs. [, ]
  • Toxicity to non-target organisms: Studies show that this compound can have toxic effects on aquatic organisms like algae and fish. [, , ]

ANone: The research focuses on this compound's agricultural applications as a fungicide. Pharmacokinetic and pharmacodynamic data in humans or mammals are not discussed in the provided papers.

ANone: Field trials demonstrate that this compound effectively controls various fungal diseases:

  • Wheat: Provides excellent control of Fusarium head blight, particularly in regions with Carbendazim resistance. []
  • Rice: Demonstrates good control of rice sheath blight and sheath blight. []
  • Soybean: Effective in controlling Asian soybean rust, especially when combined with mancozeb. []

ANone: Yes, several in vitro studies evaluated this compound's efficacy:

  • Mycelial growth inhibition: this compound effectively inhibits the mycelial growth of various fungal pathogens, including Mycosphaerella graminicola, Rhizoctonia solani, and Magnaporthe oryzae. [, , ]
  • Spore germination inhibition: this compound inhibits the germination of fungal spores, reducing disease spread. [, ]

ANone: Yes, some studies report emerging resistance to this compound:

  • Mycosphaerella graminicola: Reduced sensitivity and resistance development have been observed in field populations, particularly in regions with a history of intensive DMI fungicide use. [, ]
  • Zymoseptoria tritici: Widespread resistance to azoxystrobin and reduced sensitivity to this compound have been reported. []

ANone:

  • Cross-resistance within DMIs: Positive correlations between resistance to this compound and other DMI fungicides like prochloraz and difenoconazole have been observed. []
  • No cross-resistance with other MOA groups: No cross-resistance has been found between this compound and fungicides with different modes of action, such as benzimidazoles (e.g., Carbendazim) and quinone outside inhibitors (e.g., pyraclostrobin). []

ANone: While this compound is generally considered to have low acute toxicity in mammals, studies in rats have shown:

  • Endocrine disruption: Exposure during pregnancy can disrupt hormone levels, affecting fetal development and causing reproductive toxicity. [, , ]
  • Placental toxicity: this compound can induce placental degeneration in rats, potentially leading to fetal death. []

ANone: The provided research does not discuss drug delivery and targeting strategies for this compound as it is primarily used as an agricultural fungicide.

ANone: Several analytical techniques are used:

  • Gas Chromatography with Electron Capture Detection (GC-ECD): Widely used for this compound residue analysis in various matrices, including soil, wheat grains, and plants. [, , ]
  • High-Performance Liquid Chromatography (HPLC): Employed for quantifying this compound in formulations and environmental samples, often coupled with UV detection or mass spectrometry. [, , ]
  • Ultra-High Performance Liquid Chromatography-Tandem Mass Spectrometry (UHPLC-MS/MS): Offers high sensitivity and selectivity for quantifying this compound residues in complex matrices, such as food crops. [, ]

A: Photolysis (degradation by sunlight) is the primary degradation pathway of this compound in water. [] In soil, biodegradation by microorganisms also plays a role. []

ANone: Several strategies can be implemented:

  • Optimized application practices: Using the minimum effective dose and adhering to recommended pre-harvest intervals can minimize residues in crops and the environment. [, ]
  • Integrated pest management (IPM): Implementing IPM strategies that combine different pest control methods can reduce reliance on chemical fungicides like this compound. []
  • Development of alternative fungicides: Research and development of new fungicides with lower environmental persistence and toxicity are crucial for sustainable agriculture. []

A: While not extensively covered, one study highlights the importance of formulation in influencing the dissolution and uptake of this compound. Formulated this compound showed enhanced leaf penetration compared to its pure form. []

ANone: The studies employing analytical methods for this compound determination emphasize:

  • Recovery: Methods generally achieved satisfactory recovery rates (above 80%) across various matrices. [, , , ]
  • Precision: Reported relative standard deviations (RSD) were generally below 10%, indicating acceptable precision. [, , , ]
  • Limits of Quantification (LOQ): LOQs varied depending on the matrix and analytical technique used but were generally in the low ppb range, demonstrating good sensitivity. [, , , ]

A: The use of validated analytical methods and adherence to good agricultural practices (GAP) during this compound application contribute to ensuring the quality and safety of treated crops. [, ]

ANone: Information regarding this compound's immunogenicity and immunological responses is not provided in the research papers.

ANone: Drug-transporter interactions are not discussed as the research primarily focuses on this compound's application as a fungicide.

A: While not explicitly studied in the provided research, this compound's known mechanism of action involves the inhibition of a specific cytochrome P450 enzyme (CYP51) in fungi. [, ] This suggests a potential for interaction with drug-metabolizing enzymes in other organisms, although further research is needed.

A: this compound's biodegradability varies depending on the environmental matrix. It degrades relatively slowly in soil and water, raising concerns about its persistence and potential accumulation in organisms. [, , ]

ANone: Alternative fungicides with different modes of action are important for managing resistance:

  • Pyraclostrobin: A quinone outside inhibitor that shows good efficacy against various fungal diseases, often used in combination with this compound. [, ]
  • Other DMI fungicides: While cross-resistance within the DMI group is a concern, other DMI fungicides with potentially different sensitivity profiles are available. []
  • Non-chemical control methods: Integrated Pest Management (IPM) strategies that combine cultural practices, resistant varieties, and biological control agents can reduce reliance on chemical fungicides. []

ANone: The research highlights the importance of:

  • Field trials: Essential for evaluating the efficacy and environmental fate of this compound under real-world conditions. [, , , , ]
  • Laboratory assays: In vitro studies using fungal cultures provide valuable insights into this compound's mode of action, efficacy, and resistance development. [, , ]
  • Analytical techniques: Advanced analytical methods like GC-ECD, HPLC, and UHPLC-MS/MS are crucial for quantifying this compound residues and understanding its behavior in various matrices. [, , , ]

A: this compound belongs to the triazole class of fungicides, which have been widely used in agriculture for several decades. The research highlights the ongoing challenge of managing fungicide resistance and the need for sustainable disease control strategies. [, , , ]

ANone: The research on this compound exemplifies the need for cross-disciplinary collaboration:

  • Plant pathology: Understanding fungal diseases and resistance mechanisms is crucial for developing effective control strategies. [, , ]
  • Environmental science: Evaluating the fate and ecological impacts of this compound in the environment is essential for risk assessment and mitigation. [, , ]
  • Analytical chemistry: Developing and validating sensitive and reliable analytical methods is crucial for monitoring this compound residues and ensuring food safety. [, , , ]
  • Toxicology: Studying the potential adverse effects of this compound on non-target organisms, including mammals, is crucial for human and environmental health protection. [, , , , , ]

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.